(1R,2S)-2-(4-methoxyphenyl)cyclopropan-1-amine hydrochloride

• IUPAC Name: (1R,2S)-2-(4-methoxyphenyl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C10H13NO.ClH/c1-12-8-4-2-7(3-5-8)9-6-10(9)11;/h2-5,9-10H,6,11H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key: MTAUQORJZLQJGH-BAUSSPIASA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC2N.Cl
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H]2C[C@H]2N.Cl
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• CAS RN: 26568-28-5

Description

(1R,2S)-2-(4-methoxyphenyl)cyclopropan-1-amine hydrochloride is a chemical compound that belongs to the class of cyclopropane derivatives. It is a chiral molecule that has a cyclopropane ring attached to an amine group and a methoxyphenyl group. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry, particularly in the development of new drugs for various diseases.

Scientific Research Applications

Methoxychlor as a Model for Environmental Estrogens

This review discusses Methoxychlor, a chlorinated hydrocarbon pesticide with proestrogenic activity, highlighting its metabolism and the resulting adverse effects on fertility, pregnancy, and development in both genders. The study emphasizes the reproductive toxicity evident from methoxychlor, though its significance for human health remains undetermined. Such information could be relevant when considering the environmental and health implications of various chemical compounds, including those structurally related to "(1R,2S)-2-(4-methoxyphenyl)cyclopropan-1-amine hydrochloride" (Cummings, 1997).

Application of Carbohydrate Polymers as Corrosion Inhibitors

This review details the use of green and benign carbohydrate biopolymers, including their derivatives for metal corrosion inhibition, focusing on their chemical composition, molecular and electronic structures, and the protection mechanisms. The relevance of such studies could provide a framework for understanding how different compounds, possibly including "(1R,2S)-2-(4-methoxyphenyl)cyclopropan-1-amine hydrochloride," might interact with metal surfaces or find applications in materials science (Umoren & Eduok, 2016).

Recent Advances in Dopamine D2 Receptor Ligands

This paper reviews the therapeutic potential of D2R modulators, emphasizing the importance of structural components like aromatic moieties, cyclic amines, and lipophilic fragments for D2R affinity. Insights from this paper could be instrumental in understanding how modifications in the structure of compounds similar to "(1R,2S)-2-(4-methoxyphenyl)cyclopropan-1-amine hydrochloride" might affect their biological activity and potential therapeutic applications (Jůza et al., 2022).

Triclosan: A Safety Profile

This study evaluates the safety of Triclosan, an antimicrobial agent used in consumer products, through various pre-clinical and clinical studies. It concludes that Triclosan is well tolerated across species, including humans. Such safety profiles are crucial for understanding the potential impact of chemical compounds on health, possibly offering a comparison point for compounds like "(1R,2S)-2-(4-methoxyphenyl)cyclopropan-1-amine hydrochloride" (Sj, Kong Bm, & Lin Yj, 1989).